Cas no 896356-51-7 (N-(2-methoxy-5-nitrophenyl)-4-(methylsulfanyl)benzamide)

• Product Name: N-(2-methoxy-5-nitrophenyl)-4-(methylsulfanyl)benzamide
• CAS No: 896356-51-7
• MF: C₁₅H₁₄N₂O₄S
• MW: 318.347662448883
• CID: 6614218
• PubChem ID: 7565425
• Update Time: 2025-07-15

N-(2-methoxy-5-nitrophenyl)-4-(methylsulfanyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxy-5-nitrophenyl)-4-(methylsulfanyl)benzamide
• N-(2-methoxy-5-nitrophenyl)-4-methylsulfanylbenzamide
• AKOS024659913
• 896356-51-7
• N-(2-methoxy-5-nitrophenyl)-4-(methylthio)benzamide
• F2555-0216

• Inchi： 1S/C15H14N2O4S/c1-21-14-8-5-11(17(19)20)9-13(14)16-15(18)10-3-6-12(22-2)7-4-10/h3-9H,1-2H3,(H,16,18)
• InChI Key： KGEYQNNZJSTIKY-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C(NC1C=C(C=CC=1OC)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 318.06742811g/mol
• Monoisotopic Mass: 318.06742811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 109Ų

Additional information on N-(2-methoxy-5-nitrophenyl)-4-(methylsulfanyl)benzamide

Introduction to N-(2-methoxy-5-nitrophenyl)-4-(methylsulfanyl)benzamide (CAS No. 896356-51-7)

N-(2-methoxy-5-nitrophenyl)-4-(methylsulfanyl)benzamide, identified by its CAS number 896356-51-7, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in the quest for novel therapeutic agents.

The molecular structure of N-(2-methoxy-5-nitrophenyl)-4-(methylsulfanyl)benzamide is characterized by its aromatic ring system, which includes both nitro and methylsulfanyl functional groups. These substituents contribute to the compound's unique chemical properties and potential biological interactions. The presence of the nitro group, in particular, suggests that this molecule may possess oxidizing properties, which could be leveraged in various biochemical pathways.

In recent years, there has been a growing interest in developing new compounds that can modulate inflammatory responses and immune functions. N-(2-methoxy-5-nitrophenyl)-4-(methylsulfanyl)benzamide has been studied for its potential role in these processes. Preliminary research indicates that this compound may interact with specific enzymes and receptors involved in inflammation, potentially making it a valuable candidate for the development of anti-inflammatory drugs.

The synthesis of N-(2-methoxy-5-nitrophenyl)-4-(methylsulfanyl)benzamide involves a series of carefully orchestrated chemical reactions. The process typically begins with the nitration of a methoxy-substituted benzene derivative, followed by functional group transformations that introduce the methylsulfanyl group at the desired position on the aromatic ring. The final step often involves amide bond formation to yield the target compound. This synthesis route highlights the compound's complexity and the expertise required to produce it in high purity.

The pharmacological properties of N-(2-methoxy-5-nitrophenyl)-4-(methylsulfanyl)benzamide have been explored through both in vitro and in vivo studies. In vitro assays have shown that this compound can inhibit the activity of certain enzymes associated with inflammatory pathways, such as COX-2 and LOX. These findings are particularly intriguing given the widespread use of COX-2 inhibitors in the treatment of chronic inflammatory conditions.

In vivo studies have further corroborated these findings, demonstrating that N-(2-methoxy-5-nitrophenyl)-4-(methylsulfanyl)benzamide can reduce inflammation and pain in animal models. These results suggest that this compound may have therapeutic potential for conditions such as rheumatoid arthritis and other inflammatory disorders. However, further research is needed to fully understand its mechanism of action and to assess its safety profile in humans.

The development of new pharmaceutical agents often involves a multidisciplinary approach, combining insights from chemistry, biology, and medicine. N-(2-methoxy-5-nitrophenyl)-4-(methylsulfanyl)benzamide exemplifies this collaborative effort, as it represents a compound that has been designed and studied with input from chemists who specialize in organic synthesis and biologists who focus on drug discovery.

The future prospects for N-(2-methoxy-5-nitrophenyl)-4-(methylsulfanyl)benzamide are promising, particularly as more research is conducted into its biological activities and potential therapeutic applications. As our understanding of complex biological systems continues to grow, compounds like this one will play an increasingly important role in the development of new treatments for various diseases.

In conclusion, N-(2-methoxy-5-nitrophenyl)-4-(methylsulfanyl)benzamide (CAS No. 896356-51-7) is a fascinating chemical entity with significant potential in pharmaceutical research. Its unique molecular structure and promising biological activities make it a valuable compound for further study. As research progresses, we can expect to see more applications emerge for this versatile molecule.